Cas no 1465629-44-0 (1-({(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol)

• Product Name: 1-({(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol
• CAS No: 1465629-44-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6039677
• Update Time: 2025-06-13

1-({(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol
• Cyclopentanol, 1-[[[(3-methylphenyl)methyl]amino]methyl]-

• Inchi： 1S/C14H21NO/c1-12-5-4-6-13(9-12)10-15-11-14(16)7-2-3-8-14/h4-6,9,15-16H,2-3,7-8,10-11H2,1H3
• InChI Key： WGQDXMZHNSMZPF-UHFFFAOYSA-N
• SMILES： C1(CNCC2=CC=CC(C)=C2)(O)CCCC1

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 342.4±17.0 °C(Predicted)
• pka: 14.91±0.20(Predicted)

Additional information on 1-({(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol

Professional Introduction to Compound with CAS No. 1465629-44-0 and Product Name: 1-({(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol

The compound with the CAS number 1465629-44-0 and the product name 1-({(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and biochemical studies. The unique arrangement of atoms and functional groups in its molecular framework suggests a multifaceted role in various scientific and medical contexts.

At the core of this compound's identity is its 1-(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol structure, which combines a cyclopentanolic backbone with an amino-substituted benzyl group. This configuration is particularly intriguing because it allows for a range of interactions with biological targets, making it a promising candidate for further investigation. The presence of the 3-methylphenyl moiety introduces a degree of lipophilicity, which can influence how the compound behaves in biological systems. This aspect is critical in drug design, as it can affect absorption, distribution, metabolism, and excretion (ADME) properties.

Recent research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The 1-(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol molecule, with its unique structural features, aligns well with this trend. Studies have begun to explore its potential as an intermediate in synthesizing novel therapeutic agents. The cyclopentanone ring is a common structural motif in bioactive molecules, known for its ability to engage with various biological receptors and enzymes. By incorporating this ring into the 1-(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol framework, researchers aim to leverage these interactions for therapeutic benefit.

One of the most exciting aspects of this compound is its potential role in modulating enzyme activity. Enzymes are pivotal in numerous biological pathways, and inhibiting or activating specific enzymes can lead to significant therapeutic effects. The 3-methylphenyl group in the molecule can serve as a hinge region, allowing for precise binding to target enzymes. This flexibility makes it an attractive scaffold for designing enzyme inhibitors. For instance, researchers are investigating its potential as an inhibitor of certain kinases, which are involved in cell signaling pathways associated with cancer and inflammatory diseases.

The synthesis of 1-(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol presents both challenges and opportunities for chemists. The synthesis involves multiple steps, including the formation of the cyclopentanone ring and the introduction of the amino-substituted benzyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing compounds that meet the stringent requirements of pharmaceutical applications.

In addition to its potential as an enzyme inhibitor, 1-(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol has shown promise in preliminary pharmacokinetic studies. Its molecular structure suggests good solubility characteristics, which are crucial for drug bioavailability. Furthermore, the compound's stability under various conditions makes it a viable candidate for further development. Stability studies have been conducted to assess its behavior under different pH levels, temperatures, and storage conditions, ensuring that it remains effective over time.

The field of computational chemistry has also played a significant role in understanding the properties of 1465629-44-0. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects. By integrating experimental data with computational predictions, researchers can refine their understanding of the compound's behavior and optimize its design for therapeutic use.

Current research is expanding into using 1-(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol as a building block for more complex molecules. Its versatile structure allows chemists to attach various functional groups at different positions, creating a library of derivatives with tailored properties. This approach is particularly useful in high-throughput screening (HTS) campaigns, where large numbers of compounds are tested for biological activity rapidly. The goal is to identify lead compounds that can be further developed into new drugs.

The regulatory landscape also plays a crucial role in advancing compounds like 1465629-44-0 into clinical use. Compliance with guidelines set by agencies such as the FDA and EMA is essential for ensuring safety and efficacy. Researchers must navigate these regulations carefully to bring their findings from bench science to market-ready products. Collaborations between academic institutions and pharmaceutical companies are often necessary to meet these regulatory demands.

In conclusion,1465629-44-0 represents a significant step forward in chemical research with its unique molecular structure and potential applications in drug development. The combination of traditional synthetic methods with cutting-edge computational techniques has paved the way for exploring its full therapeutic potential. As research continues to uncover new possibilities,1-(3-methylphenyl)methylamino}methyl)cyclopentan-1-ol is poised to make meaningful contributions to advancements in medicine and biotechnology.